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Compound of Interest

Compound Name: 4-Amino-2,5-dichlorophenol

Cat. No.: B1313016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-Amino-2,5-
dichlorophenol (CAS No. 50392-39-7). The information has been compiled from various

chemical supplier safety information and databases. This document is intended to provide

guidance for the safe handling, storage, and disposal of this compound in a laboratory or

research setting.

Chemical Identification and Properties
4-Amino-2,5-dichlorophenol is a chlorinated and aminated phenolic compound. Its chemical

structure and properties are summarized in the table below.
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Property Value

Chemical Name 4-Amino-2,5-dichlorophenol

Synonyms 2,5-Dichloro-4-aminophenol

CAS Number 50392-39-7

Molecular Formula C₆H₅Cl₂NO

Molecular Weight 178.02 g/mol

Purity Typically ≥96%

Appearance Not available (likely a solid)

Storage Conditions 4°C, protect from light[1]

Hazard Identification and GHS Classification
Based on available data, 4-Amino-2,5-dichlorophenol is classified as a hazardous substance.

The GHS hazard statements are as follows:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Signal Word: Warning

Hazard Pictograms:

alt text

Experimental Protocols
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Detailed experimental protocols for the toxicological assessment of 4-Amino-2,5-
dichlorophenol are not publicly available. However, the following are general methodologies

for the types of toxicity indicated by the GHS classifications.

Acute Oral Toxicity (LD50) - General Protocol (OECD
423)
This protocol provides a general framework for determining the acute oral toxicity of a

substance.

Test Animals: Typically, female rats are used.

Dosage: A stepwise procedure is used with a starting dose of 300 mg/kg body weight. The

outcome of the first animal (survival or death) determines the dose for the next animal (either

a lower or higher dose).

Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Observation Period: Animals are observed for up to 14 days. Observations include changes

in skin and fur, eyes and mucous membranes, and also respiratory, circulatory, autonomic

and central nervous systems, and somatomotor activity and behavior pattern.

Endpoint: The LD50 is the statistically estimated dose that is expected to be lethal to 50% of

the tested animals.

Skin Irritation/Corrosion - General Protocol (OECD 404)
This protocol outlines a general procedure for assessing the potential of a substance to cause

skin irritation.

Test Animal: A single albino rabbit is typically used.

Application: A small amount of the test substance (0.5 g or 0.5 mL) is applied to a small area

of shaved skin.
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Exposure: The test substance is held in contact with the skin for 4 hours under a semi-

occlusive dressing.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

Scoring: The degree of skin reaction is rated on a scale of 0 to 4 for both erythema and

edema.

Eye Irritation/Corrosion - General Protocol (OECD 405)
This protocol describes a general method for evaluating the potential of a substance to cause

eye irritation.

Test Animal: A single albino rabbit is typically used.

Application: A small amount of the test substance (0.1 mL of liquid or 100 mg of solid) is

instilled into the conjunctival sac of one eye. The other eye remains untreated and serves as

a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,

iris, and conjunctiva are evaluated for the degree of irritation.

Scoring: Scores are assigned for corneal opacity, iritis, and conjunctival redness and

chemosis (swelling).

Safety and Handling
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working in a poorly ventilated area or if dusts are generated.

Handling and Storage
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Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Use in a well-ventilated

area.

Storage: Store in a tightly sealed container in a cool, dry place. Protect from light.[1]

Emergency Procedures
First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center.

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated clothing.

Seek medical attention if irritation persists.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical

attention.

If Inhaled: Move person to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Visual Workflows
The following diagrams illustrate recommended workflows for handling spills and personal

exposure incidents involving 4-Amino-2,5-dichlorophenol.
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Chemical Spill Response Workflow

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Don Appropriate PPE

Contain the Spill

Clean Up Spill with Appropriate Absorbent

Dispose of Waste in a Labeled, Sealed Container

Decontaminate the Area and Equipment
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Personal Exposure Response Workflow

Personal Exposure Occurs
(Skin/Eye Contact, Inhalation, Ingestion)

Remove from Exposure Source

Decontaminate
(Flush Skin/Eyes, Move to Fresh Air)

Remove Contaminated Clothing

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1313016?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313016?utm_src=pdf-custom-synthesis
https://www.chemscene.com/cs-w005210.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [In-Depth Technical Guide: 4-Amino-2,5-dichlorophenol
Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313016#4-amino-2-5-dichlorophenol-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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